Cas no 98820-85-0 (Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI))

98820-85-0 structure
Product Name:Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI)
CAS No:98820-85-0
Molecular Formula:C8H11NO
Molecular Weight:137.17904
CID:802073
PubChem ID:91884880
Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI) Properties
Names and Identifiers
-
- Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI)
- 2-Methyl-4-methoxyaniline
- Phosphonic acid, (1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI)
- Diethyl (R)-(1-aminoethyl)phosphonate hydrochloride
- 98820-85-0
- Diethyl(R)-(1-aminoethyl)phosphonatehydrochloride
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- InChIKey: YPNAFBJJHSWFNN-FYZOBXCZSA-N
- Inchi: InChI=1S/C6H16NO3P.ClH/c1-4-9-11(8,6(3)7)10-5-2;/h6H,4-5,7H2,1-3H3;1H/t6-;/m1./s1
- SMILES: CCOP(=O)(C(C)N)OCC.Cl
Computed Properties
- Exact Mass: 217.0634581g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 5
- Monoisotopic Mass: 217.0634581g/mol
- Heavy Atom Count: 12
- Complexity: 141
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Topological Polar Surface Area: 61.6Ų
Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI) Suppliers
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Phosphonic acid,(1-aminoethyl)-, diethyl ester, hydrochloride, (R)- (9CI) Related Literature
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Song Wang,Xiang-Ling Li Chem. Commun., 2017,53, 8755-8758
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C. Ley,A. IShak,B. Metral,J. Brendlé,X. Allonas Phys. Chem. Chem. Phys., 2020,22, 20507-20514
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